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Compound of Interest

Compound Name:
Pyrazole-1-carboxamidine

monohydrochloride

Cat. No.: B013851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Pyrazole-1-carboxamidine monohydrochloride (CAS No. 4023-02-3). Adherence to these

procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Pyrazole-1-carboxamidine monohydrochloride is a hazardous substance that requires

careful handling. It is harmful if swallowed, causes serious eye damage, may provoke an

allergic skin reaction, and is suspected of causing damage to organs through prolonged or

repeated exposure.[1][2][3] Furthermore, it poses a long-term threat to aquatic life.[1][3]
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Metric Value Source

CAS Number 4023-02-3 [1]

Molecular Formula C4H7ClN4 [2]

Molecular Weight 146.58 g/mol [2]

Appearance
White to light yellow crystals or

crystalline powder
[4][5]

Melting Point 167-170 °C [4][5]

Signal Word Danger [1][2][6]

Mandatory Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling this compound.
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Body Part Required PPE Specifications

Respiratory Dust mask/Respirator
N95 (US) or equivalent

particulate respirator.[1][6]

Eyes Safety glasses/goggles
Chemical goggles or a face

shield.[6][7]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are suitable.

Always inspect gloves for

degradation before use and

wash hands thoroughly after

removal.[7]

Body Protective clothing

A lab coat or overalls should

be worn.[7] An apron may be

necessary for larger quantities.

Feet Closed-toe shoes

Required in all laboratory

settings. Protective boots may

be necessary depending on

the scale of work.[7]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural steps for the safe handling of Pyrazole-1-carboxamidine
monohydrochloride from receipt to use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage Location: Store in a cool, dry, well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1]

Container Integrity: Keep the container tightly closed when not in use.
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Weighing and Aliquoting
Designated Area: All weighing and handling of the solid material must be conducted in a

designated area, such as a chemical fume hood or a ventilated balance enclosure, to

minimize dust generation and inhalation.[7]

Engineering Controls: Ensure adequate ventilation and that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[1]

Dispensing: Use appropriate tools (e.g., spatulas) to handle the powder. Avoid scooping

directly from the primary container to prevent contamination.

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][7][8] Wash hands

thoroughly after handling the chemical.[1][7]

Solution Preparation
Solvent Addition: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Ventilation: Prepare solutions in a well-ventilated area, preferably within a chemical fume

hood.

Disposal Plan: Waste Management and
Decontamination
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection
Solid Waste: Dispose of unused Pyrazole-1-carboxamidine monohydrochloride and any

grossly contaminated materials (e.g., weigh boats, paper towels) as hazardous chemical

waste. Place these materials in a clearly labeled, sealed container.

Liquid Waste: Unused solutions should be collected in a designated, labeled hazardous

waste container. Do not pour down the drain.[1][7]
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Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be collected in a designated hazardous waste stream.

Decontamination
Work Surfaces: Clean and decontaminate all work surfaces with an appropriate solvent and

then soap and water after handling is complete.

Equipment: Thoroughly clean all non-disposable equipment that has come into contact with

the chemical.

Emergency Spill Procedures
Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a labeled container for hazardous waste disposal.[1][8] The area

should then be decontaminated.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Workflow and Logical Relationships
The following diagram illustrates the key stages and decision points in the safe handling of

Pyrazole-1-carboxamidine monohydrochloride.
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Caption: Workflow for handling Pyrazole-1-carboxamidine monohydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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